Cas no 59748-90-2 (4-Bromo-2-chlorobenzoic acid)

• Product Name: 4-Bromo-2-chlorobenzoic acid
• CAS No: 59748-90-2
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD00040903
• CID: 57474
• PubChem ID: 87564327
• Update Time: 2025-06-20

4-Bromo-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chlorobenzoic acid
• 2-chloro-4-bromobenzoic acid
• RARECHEM AL BO 2371
• Benzoic acid, 4-bromo-2-chloro-
• 2-Chloro-4-bromobenzoicacid
• 4-Bromo-2-chlorobenzoicacid
• 4-bromo-2-chloro-benzoic acid
• JAVZWSOFJKYSDY-UHFFFAOYSA-N
• zlchem 410
• PubChem3586
• KSC274C2D
• 4-bromo-2-chloro benzoic acid
• Benzoicacid, 4-bromo-2-chloro-
• JAVZWSOFJKYSDY-UHFFFAOYSA-
• D
• A832455
• 59748-90-2
• 59748-92-4
• W-105302
• AM20061170
• 4-Bromo-2-chlorobenzoic acid, 97%
• AC-3904
• 4-bromo-2chlorobenzoic acid
• SCHEMBL256718
• NS00034230
• FT-0656626
• AKOS005258412
• PS-7658
• DTXSID20208460
• FT-0602502
• EN300-44255
• A929609
• CS-W002193
• 695NUG32VH
• STR06071
• MFCD00040903
• B1407
• Z448102192
• A8383
• SY013482
• EINECS 261-911-9
• InChI=1/C7H4BrClO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• 4-Bromo-2-chlorobenzoic acid,99%
• 2-Chloro-4-bromobenzoic Acid; 4-Bromo-2-chloro-benzoic Acid;
• DB-024156
• DTXCID40130951
• FB19082
• 261-911-9
• 2-Chloro-4-bromobenzoic acid;4-Bromo-2-chloro-benzoic acid

• MDL： MFCD00040903
• Inchi： 1S/C7H4BrClO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key： JAVZWSOFJKYSDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)Cl

Computed Properties

• Exact Mass: 233.90800
• Monoisotopic Mass: 233.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Cream or pink powder
• Density: 1.809
• Melting Point: 172.0 to 175.0 deg-C
• Boiling Point: 319.1℃ at 760 mmHg
• Flash Point: 146.8℃
• Refractive Index: 1.621
• PSA: 37.30000
• LogP: 2.80070

4-Bromo-2-chlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R50/53
• Safety Term：S60;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Bromo-2-chlorobenzoic acid

Introduction to 4-Bromo-2-chlorobenzoic acid (CAS No. 59748-90-2)

4-Bromo-2-chlorobenzoic acid, with the chemical formula C₇H₃BrClO₂ and CAS number 59748-90-2, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features both bromine and chlorine substituents at specific positions on the aromatic ring, making it a valuable intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound contribute to its utility in multiple applications, ranging from drug development to material science.

The bromine and chlorine substituents in 4-Bromo-2-chlorobenzoic acid enhance its reactivity, allowing for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, and other organic transformations. These characteristics make it a preferred building block for medicinal chemists seeking to develop novel therapeutic agents. The presence of both halogen atoms also influences the compound's electronic properties, affecting its interaction with biological targets and its overall pharmacokinetic profile.

In recent years, 4-Bromo-2-chlorobenzoic acid has been extensively studied for its potential in the development of small-molecule inhibitors targeting various diseases. One notable area of research involves its application in oncology. Studies have demonstrated that benzoic acid derivatives can modulate key signaling pathways involved in cancer progression. Specifically, compounds with halogenated aromatic rings have shown promise in inhibiting enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). The bromine and chlorine atoms in 4-Bromo-2-chlorobenzoic acid serve as handles for further derivatization, enabling the design of molecules with enhanced binding affinity and selectivity towards these targets.

Moreover, 4-Bromo-2-chlorobenzoic acid has found utility in the synthesis of antimicrobial agents. The increasing prevalence of drug-resistant bacteria has driven research into novel antibiotics with unique mechanisms of action. Halogenated benzoic acids, including 4-Bromo-2-chlorobenzoic acid, have been explored as precursors for compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies suggest that derivatives of this compound exhibit promising activity against Gram-positive and Gram-negative bacteria, making it a promising scaffold for future antibiotic development.

Another emerging application of 4-Bromo-2-chlorobenzoic acid is in the field of materials science. Its ability to undergo polymerization or copolymerization with other monomers allows for the creation of advanced materials with tailored properties. For instance, researchers have investigated its use in generating conductive polymers for organic electronics or in designing stimuli-responsive materials for drug delivery systems. The bromine and chlorine substituents facilitate cross-linking reactions, enhancing the material's stability and functionality.

The synthesis of 4-Bromo-2-chlorobenzoic acid typically involves bromination and chlorination reactions on a parent benzoic acid derivative. Advanced synthetic methodologies have been developed to achieve high regioselectivity and yield, ensuring the precise placement of halogen atoms at the desired positions. Techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups onto the aromatic ring, further expanding the compound's synthetic utility.

In conclusion, 4-Bromo-2-chlorobenzoic acid (CAS No. 59748-90-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical research, particularly in the development of anti-cancer and antimicrobial agents. Additionally, its applications in materials science highlight its versatility beyond traditional chemical synthesis. As research continues to uncover new methodologies and applications, the importance of 4-Bromo-2-chlorobenzoic acid is expected to grow, solidifying its role as a cornerstone molecule in modern chemistry and biology.